Cas no 1805020-20-5 (Methyl 2-amino-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 2-amino-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805020-20-5
• MF: C₁₀H₁₁BrF₂N₂O₂
• MW: 309.107348680496
• CID: 4857716
• Update Time: 2025-06-13

Methyl 2-amino-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H11BrF2N2O2/c1-17-8(16)3-5-2-7(9(12)13)15-10(14)6(5)4-11/h2,9H,3-4H2,1H3,(H2,14,15)
• InChI Key： QODHGWPHMSVOSB-UHFFFAOYSA-N
• SMILES： BrCC1C(N)=NC(C(F)F)=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate

Methyl 2-amino-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1805020-20-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-amino-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate, identified by its CAS number 1805020-20-5, is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, featuring a pyridine core with functional groups such as an amino group, a bromomethyl substituent, and a difluoromethyl moiety, has garnered considerable attention due to its utility in the synthesis of various biologically active molecules.

The structural attributes of Methyl 2-amino-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate make it an invaluable building block for medicinal chemists. The presence of the amino group allows for further functionalization via reductive amination or amide bond formation, while the bromomethyl group serves as a reactive handle for alkylations and Suzuki-Miyaura cross-coupling reactions. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, making this compound particularly attractive for developing novel therapeutics.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting intricate biological pathways. Methyl 2-amino-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate has emerged as a critical precursor in several high-profile drug discovery campaigns. For instance, it has been employed in the synthesis of kinase inhibitors, which play a pivotal role in treating cancers and inflammatory diseases. The compound's ability to undergo multiple transformations while retaining its core pyridine scaffold provides chemists with unparalleled flexibility in designing complex molecular architectures.

One notable application of Methyl 2-amino-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate is in the development of antiviral agents. The pyridine ring is a common pharmacophore in antiviral drugs due to its ability to interact with viral proteases and polymerases. Researchers have leveraged this compound to create novel derivatives with enhanced antiviral activity against emerging strains of viruses. The difluoromethyl group, in particular, has been shown to improve the pharmacokinetic properties of antiviral compounds by increasing their lipophilicity and reducing susceptibility to metabolic degradation.

The bromomethyl functionality of Methyl 2-amino-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate also facilitates the introduction of diverse side chains through palladium-catalyzed cross-coupling reactions. This capability has enabled the synthesis of libraries of compounds for high-throughput screening, allowing researchers to rapidly identify potent leads with desired biological activities. Such combinatorial chemistry approaches have accelerated the discovery process in drug development pipelines, making this intermediate an indispensable tool for medicinal chemists.

Moreover, the compound's structural features align well with current trends in drug design, which emphasize the use of multifunctional scaffolds. By integrating multiple pharmacophoric elements into a single molecule, researchers can develop drugs that target multiple disease pathways simultaneously. Methyl 2-amino-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate exemplifies this strategy by providing a platform for creating hybrid molecules that combine kinase inhibition with additional therapeutic effects.

The synthesis of Methyl 2-amino-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate itself is a testament to the advances in synthetic organic chemistry. Modern methodologies have enabled more efficient and scalable production processes, ensuring that pharmaceutical companies have access to sufficient quantities of this critical intermediate. Techniques such as flow chemistry and catalytic hydrogenation have been particularly instrumental in optimizing the synthesis pathway, reducing costs, and improving yields.

As the field of pharmaceutical chemistry continues to evolve, Methyl 2-amino-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate is expected to remain at the forefront of drug discovery efforts. Its unique combination of functional groups and synthetic accessibility makes it an ideal candidate for exploring new therapeutic modalities. Whether used in academic research or industrial settings, this compound underscores the importance of innovative intermediates in advancing modern medicine.